2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide

• CAS RN: 186453-60-1
• Molecular Formula: C21H28N4OS
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 1-[(E)-[4-(diethylamino)phenyl]methylideneamino]-3-[(4-ethoxyphenyl)methyl]thiourea
• InChI: InChI=1S/C21H28N4OS/c1-4-25(5-2)19-11-7-18(8-12-19)16-23-24-21(27)22-15-17-9-13-20(14-10-17)26-6-3/h7-14,16H,4-6,15H2,1-3H3,(H2,22,24,27)/b23-16+
• InChI Key: XIZGZGPOUPDYBT-XQNSMLJCSA-N
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/NC(=S)NCC2=CC=C(C=C2)OCC
• SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=S)NCC2=CC=C(C=C2)OCC
• synonyms: Hydrazinecarbothioamide, 2-((4-(diethylamino)phenyl)methylene)-N-((4-e thoxyphenyl)methyl)-

Description

2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide, also known as DETC-MeSO, is a chemical compound that has been widely studied for its potential applications in scientific research. DETC-MeSO is a thiosemicarbazone derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide involves the formation of a complex with the active site of ribonucleotide reductase. This complex inhibits the enzyme's activity, leading to a decrease in the production of deoxyribonucleotides and ultimately inhibiting DNA synthesis and repair.
Biochemical and Physiological Effects:
In addition to its anticancer effects, 2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide has also been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. These effects are thought to be due to its ability to modulate the activity of various enzymes and signaling pathways in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide in lab experiments is its ability to selectively inhibit the activity of ribonucleotide reductase, making it a useful tool for studying the role of this enzyme in various biological processes. However, one limitation is that it can be difficult to obtain pure samples of 2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide, which can affect the reproducibility of experiments.

Future Directions

There are several future directions for research on 2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide. One area of interest is its potential use as a chemotherapeutic agent for various types of cancer. Further studies are needed to determine its efficacy and safety in preclinical and clinical settings. Additionally, there is a need for more research on its anti-inflammatory, antioxidant, and neuroprotective effects, as well as its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide involves the reaction of 4-(diethylamino)benzaldehyde and 4-ethoxybenzyl isothiocyanate in the presence of hydrazine hydrate and methanesulfonic acid. The resulting product is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its ability to inhibit the activity of ribonucleotide reductase, an enzyme that is involved in DNA synthesis and repair. This inhibition has been shown to have anticancer effects, making 2-((4-(Diethylamino)phenyl)methylene)-N-((4-ethoxyphenyl)methyl)hydrazinecarbothioamide a potential chemotherapeutic agent.